4-Tert-butyl-6-chloropyrimidine

• IUPAC Name: 4-tert-butyl-6-chloropyrimidine
• InChI: InChI=1S/C8H11ClN2/c1-8(2,3)6-4-7(9)11-5-10-6/h4-5H,1-3H3
• InChI Key: ILJAKOSYYVOLQH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=NC=N1)Cl
• Molecular Formula: C8H11ClN2
• DSSTOX Substance ID: DTXSID601276096
• Molecular Weight: 170.64 g/mol
• CAS No.: 3435-24-3

Description

4-Tert-butyl-6-chloropyrimidine is a useful research compound. Its molecular formula is C8H11ClN2 and its molecular weight is 170.64 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Stannylation and Cross-Coupling Reactions

4-Tert-butyl-6-chloropyrimidine has been utilized in stannylation reactions, where the stannylated pyrimidines form new carbon-carbon bonds through Pd(II)-catalyzed cross-couplings. This process is significant in organic synthesis for creating complex molecules (Majeed, Antonsen, Benneche, & Undheim, 1989).

Histamine H4 Receptor Ligands

A series of 2-aminopyrimidines, including this compound derivatives, has been synthesized as ligands of the histamine H4 receptor. These compounds are investigated for their potential in treating inflammatory and pain-related conditions (Altenbach et al., 2008).

Interaction with Glycine Esters

This compound has been studied for its interaction with glycine esters. This research is focused on synthesizing new derivatives that could be potential biologically active compounds (Zinchenko, Muzychka, Biletskiy, & Smolii, 2018).

Gel Formation and Mechanofluorochromic Dyes

Research has shown that pyrimidine-containing β-iminoenolates and their difluoroboron complexes, involving tert-butyl groups, can self-assemble into organogels. These materials have potential applications in sensing and soft material design (Mi et al., 2018).

Spin-Labeled Ribonucleosides

This compound derivatives have been explored in the molecular design of spin-labeled ribonucleosides. These compounds are significant in studying the stability and behavior of radicals in nucleobases (Aso et al., 2001).

Low Dielectric Constant Materials

Novel polyimides containing tert-butyl side groups, synthesized from compounds including this compound derivatives, exhibit low dielectric constants and high organosolubility, making them suitable for electronic applications (Chern & Tsai, 2008).

Spin Interaction in Zinc Complexes

This compound derivatives have been studied for their role in spin interaction in zinc complexes. This research contributes to understanding magnetic materials and their properties (Orio et al., 2010).

Organosoluble and Light-Colored Polyimides

This compound derivatives are used in the synthesis of organosoluble and light-colored fluorinated polyimides, which are advantageous for applications in optics and electronics due to their physical properties (Yang, Su, & Chiang, 2006).

Hydrogen-Bonded Chains in Molecular Systems

Studies on mixtures involving this compound have been conducted to understand the role of hydrogen-bonded chains in molecular systems, which is crucial for insights into proton conduction and other chemical processes (Brzeziński, Radziejewski, & Zundel, 1995).

Synthesis of Pyrimidines

Protocols have been developed for the synthesis of pyrimidine derivatives using this compound, which are important in the field of pharmaceuticals and organic chemistry (Movassaghi & Hill, 2007).

High-Temperature Polyimides

This compound derivatives are used in the creation of polyimides with high glass transition temperatures and excellent solubility, which are suitable for high-temperature applications (Chern, Twu, & Chen, 2009).

Luminescent Derivatives for Optoelectronics

Research into glassy luminescent derivatives of 2-tert-butyl-6-methyl-4H-pyran-4-one, including this compound, has been conducted for potential applications in organic light-emitting diodes and organic lasers (Zarins et al., 2012).

Antiproliferative and Proapoptotic Agents in Cancer Research

This compound derivatives are studied for their potential as antiproliferative and proapoptotic agents in cancer research, specifically targeting Src phosphorylation (Carraro et al., 2006).

In Vitro Studies Against Breast Cancer

Organotin(IV) complexes, including this compound derivatives, have been synthesized and tested for their cytotoxicity against human breast adenocarcinoma, showing promise as therapeutic agents (Shpakovsky et al., 2012).

Polyimides for Advanced Material Applications

The synthesis and properties of polyimides derived from this compound derivatives have been studied for their potential use in advanced materials due to their high strength and thermal stability (Liaw & Liaw, 1996).

Synthesis of Pyrimidine Derivatives

Studies on the synthesis of new 2-amino-4-methylcyano-5-methylsulfonylpyrimidine derivatives, involving this compound, have been conducted, highlighting the chemical versatility and potential pharmaceutical applications of these compounds (Kim, Han, & Kim, 1996).

Safety and Hazards

The safety information for 4-Tert-butyl-6-chloropyrimidine indicates that it may cause skin and eye irritation. The precautionary statements include avoiding breathing dust/fume/gas/mist/vapours/spray.

Mechanism of Action

Pharmacokinetics

It’s known that the compound has high gi absorption and is bbb permeant . Its lipophilicity (Log Po/w) is 2.32 (iLOGP), 2.87 (XLOGP3), 2.43 (WLOGP), 1.54 (MLOGP), and 2.57 (SILICOS-IT), with a consensus Log Po/w of 2.35 . These properties may impact the bioavailability of the compound.

Action Environment

It’s known that the compound should be stored in an inert atmosphere at 2-8°c , suggesting that temperature and atmospheric conditions could potentially affect its stability and efficacy.

Synthesis routes and methods I

Procedure details

Next, 4.7 g of 4-hydroxy-6-tert-butylpyrimidine obtained in Step 1 and 14 mL of phosphoryl chloride were put in a 50 mL three-neck flask, and the mixture was heated and refluxed for 1.5 hours. After the reflux, phosphoryl chloride was distilled off under reduced pressure. The obtained residue was dissolved in dichloromethane, and washed with water and then a saturated aqueous solution of sodium hydrogen carbonate. Anhydrate magnesium sulfate was added to the obtained organic layer for drying. This mixture was subjected to gravity filtration, and the filtrate was condensed to give a solid. This solid was purified by silica gel column chromatography. As a developing solvent, a mixed solvent of hexane and ethyl acetate in a ratio of 10:1 (v/v) was used. The obtained fraction was condensed to give 4-chloro-6-tert-butylpyrimidine (white solid, yield of 78%). A synthetic scheme of Step 2 is shown in (a-2) below.

Synthesis routes and methods II

Procedure details

Next, 4.7 g of 4-tert-butyl-6-hydroxypyrimidine obtained in Step 1 and 14 mL of phosphoryl chloride were put into a 50-mL three-neck flask, and the mixture was heated and refluxed for 1.5 hours. After the reflux, phosphoryl chloride was distilled off under reduced pressure. The obtained residue was dissolved in dichloromethane, and washed with water and a saturated aqueous solution of sodium hydrogen carbonate. Anhydrous magnesium sulfate was added to the obtained organic layer for drying. This mixture was subjected to gravity filtration, and the filtrate was concentrated. The obtained residue was purified by silica gel column chromatography using hexane and ethyl acetate as a developing solvent in a ratio of 10:1 to give 4-tert-butyl-6-chloropyrimidine (white powder, yield of 78%). Synthesis Scheme (a-2) of Step 2 is shown below.